N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H19N3O4/c1-23-16-6-2-3-7-17(16)25-13-18(22)19-12-14(15-8-4-11-24-15)21-10-5-9-20-21/h2-11,14H,12-13H2,1H3,(H,19,22)
• InChI Key: MQMCDHRIGVOMEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034566-43-1

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-(2-methoxyphenoxy)acetamide, commonly known as FPA-124, is a small molecule inhibitor that has shown promising results in various scientific research applications. It is a selective antagonist of the CXCR4 receptor, which is involved in cell migration and proliferation. FPA-124 has been studied extensively for its potential use in cancer therapy, HIV treatment, and stem cell research.

Scientific Research Applications

1. Coordination Complexes and Antioxidant Activity Novel Co(II) and Cu(II) coordination complexes have been constructed using pyrazole-acetamide derivatives, demonstrating significant antioxidant activity. These complexes show promise in understanding the role of metal coordination in biological systems and potential therapeutic applications due to their antioxidant properties (Chkirate et al., 2019).

2. Intermediate in Antimalarial Drug Synthesis N-(2-Hydroxyphenyl)acetamide, a related compound, is identified as an intermediate in the synthesis of antimalarial drugs. This highlights the potential use of related compounds in the pharmaceutical industry, specifically in the development of treatments for malaria (Magadum & Yadav, 2018).

3. Synthesis and Biological Evaluation The synthesis of various pyrazole derivatives, including those similar to the compound , has been explored for their potential antimicrobial and other biological activities. This research indicates the broad applicability of such compounds in medicinal chemistry (Kumaraswamy et al., 2008).

4. Marine Fungus-Derived Compounds Research on compounds isolated from marine fungi, including those structurally similar to the compound , sheds light on their potential as sources of new and unique chemical entities. These compounds have significant implications in drug discovery and natural product chemistry (Wu et al., 2009).

5. Heteroaromatic Decarboxylative Reactions Studies on furan-2-ylmethyl and related compounds in decarboxylative Claisen rearrangement reactions demonstrate their utility in synthetic organic chemistry. This research provides insights into novel synthetic pathways and reaction mechanisms (Craig et al., 2005).